molecular formula C22H23FN4O B2695919 (4-fluorophenyl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone CAS No. 1396810-92-6

(4-fluorophenyl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone

Cat. No. B2695919
CAS RN: 1396810-92-6
M. Wt: 378.451
InChI Key: SIBRZUBSOGSJHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(4-fluorophenyl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, an imidazole ring, and a piperazine ring .


Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorophenyl group, an imidazole ring, and a piperazine ring. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives, such as the compound , have been shown to possess antibacterial properties . They can inhibit the growth of bacteria, making them potentially useful in the development of new antibacterial drugs .

Antimycobacterial Activity

Imidazole derivatives also exhibit antimycobacterial activity . This means they could be used in the treatment of diseases caused by mycobacteria, such as tuberculosis .

Anti-inflammatory Activity

These compounds have been reported to have anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation .

Antitumor Activity

Imidazole derivatives have been found to exhibit antitumor activity . This suggests they could be used in the development of new cancer treatments .

Antidiabetic Activity

These compounds have also been reported to have antidiabetic properties . This means they could potentially be used in the treatment of diabetes .

Antioxidant Activity

Imidazole derivatives have been shown to possess antioxidant properties . This makes them potentially useful in the prevention of diseases caused by oxidative stress .

Antiviral Activity

These compounds have been found to exhibit antiviral activity . This suggests they could be used in the development of new antiviral drugs .

Anti-amoebic and Antihelmintic Activities

Imidazole derivatives have been reported to have anti-amoebic and antihelmintic properties . This means they could potentially be used in the treatment of diseases caused by amoebas and helminths .

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential therapeutic applications. Given the broad range of activities exhibited by imidazole compounds, this compound could be a promising candidate for drug development .

properties

IUPAC Name

(4-fluorophenyl)-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23FN4O/c23-20-8-6-19(7-9-20)22(28)27-16-13-25(14-17-27)12-15-26-11-10-24-21(26)18-4-2-1-3-5-18/h1-11H,12-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIBRZUBSOGSJHA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCN2C=CN=C2C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23FN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-fluorophenyl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.